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Compound of Interest

Compound Name: Phenyl Salicylate

Cat. No.: B1677678 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phenyl salicylate, also known as salol, is a white crystalline solid with a melting point of

approximately 41-43°C. It is commonly used in educational and research settings to

demonstrate the principles of phase transitions, specifically solidification and the phenomenon

of supercooling. This application note provides a detailed protocol for studying the cooling

curve of phenyl salicylate, a graphical representation of temperature as a function of time as

the substance cools from a liquid to a solid. Understanding the cooling behavior of a substance

is crucial in various fields, including materials science and drug development, as it provides

insights into crystallization kinetics, purity, and physical stability.

Data Presentation
The quantitative data obtained from this experiment can be summarized in the following table.

This structured format allows for easy comparison of results from different experimental runs or

with varying cooling conditions.
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Time (minutes)
Temperature (°C) -
Run 1 (Without
Seeding)

Temperature (°C) -
Run 2 (With
Seeding)

Observations

0 65.0 65.0
Phenyl salicylate is a

clear, colorless liquid.

1 60.2 60.5
Liquid continues to

cool.

2 55.8 56.1

3 51.5 51.9

4 47.3 47.8

5 43.1 43.5

6 39.0 (Supercooling) 41.5

Run 1 shows

supercooling below

the freezing point.

7 41.5 (Recalescence) 41.5

In Run 1, rapid

crystallization occurs,

and the temperature

rises to the freezing

point. In Run 2,

solidification begins at

the freezing point.

8 41.5 41.5

The temperature

remains constant as

the liquid solidifies

(latent heat of fusion

is released).

9 41.5 41.5

10 41.5 41.5

11 40.8 40.7
All phenyl salicylate

has solidified.
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12 38.2 38.0
The solid begins to

cool down.

13 35.9 35.7

14 33.8 33.5

15 31.9 31.6

Experimental Protocols
This section details the methodology for determining the cooling curve of phenyl salicylate.

The protocol includes considerations for observing supercooling and methods to induce

crystallization.

Materials:

Phenyl salicylate (Salol)

Boiling tube

Beaker (400 mL)

Water bath (or a beaker with water on a hot plate)

Thermometer or digital temperature probe (-10°C to 110°C)

Stirring rod or wire stirrer

Clamp stand, boss, and clamp

Stopwatch or data logger

Safety goggles

Safety Precautions:

Always wear safety goggles to protect your eyes.
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Phenyl salicylate is a skin and eye irritant. In case of contact, wash the affected area with

soap and water.

Handle hot glassware with appropriate tongs or heat-resistant gloves.

Procedure:

Melting the Phenyl Salicylate:

Place a sufficient amount of phenyl salicylate into a clean, dry boiling tube to fill it to a

depth of about 3-4 cm.

Prepare a water bath by filling a 400 mL beaker with water and heating it on a hot plate to

approximately 65-70°C.

Clamp the boiling tube containing the phenyl salicylate and immerse it in the hot water

bath.

Gently stir the phenyl salicylate with a stirring rod until it has completely melted and the

temperature reaches about 65°C.

Data Collection for Cooling Curve (Natural Cooling):

Remove the boiling tube from the water bath and clamp it in the air to allow it to cool.

Place a thermometer or temperature probe into the molten phenyl salicylate, ensuring

the bulb is fully submerged but not touching the bottom of the tube.

Start the stopwatch and record the temperature at regular intervals (e.g., every 30 or 60

seconds).

Continue recording the temperature until the phenyl salicylate has completely solidified

and the temperature has dropped several degrees below the freezing point.

Note any observations, such as the onset of crystallization and the phenomenon of

supercooling, where the temperature drops below the freezing point before rising back up

as crystallization occurs.
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Data Collection for Cooling Curve (with Seeding to Mitigate Supercooling):

Repeat the melting procedure as described in step 1.

Allow the molten phenyl salicylate to cool while recording the temperature as in step 2.

As the temperature approaches the known freezing point (around 42°C), add a tiny crystal

of solid phenyl salicylate (a "seed crystal") to the liquid. This provides a nucleation site

and can prevent significant supercooling.

Observe the initiation of crystallization and continue to record the temperature until the

substance has fully solidified and cooled further.

Data Analysis:

Plot a graph of temperature (y-axis) versus time (x-axis) for both experimental runs.

The freezing point is the temperature at which the curve becomes horizontal (plateau),

indicating the phase change from liquid to solid.

To cite this document: BenchChem. [Application Note & Protocol: Studying the Cooling
Curve of Phenyl Salicylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677678#experimental-setup-for-studying-the-
cooling-curve-of-phenyl-salicylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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